Cas no 2172461-84-4 (1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride)

• Product Name: 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• CAS No: 2172461-84-4
• MF: C₁₃H₁₅FN₂O₂S
• MW: 282.333805322647
• CID: 6242651
• PubChem ID: 165529476
• Update Time: 2025-10-29

1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride
• 2172461-84-4
• EN300-1461441
• [1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-yl]methanesulfonyl fluoride

• Inchi： 1S/C13H15FN2O2S/c1-9-4-10(2)6-13(5-9)16-7-12(11(3)15-16)8-19(14,17)18/h4-7H,8H2,1-3H3
• InChI Key： QQISUUHSLHNDIN-UHFFFAOYSA-N
• SMILES： S(CC1=CN(C2C=C(C)C=C(C)C=2)N=C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 282.08382706g/mol
• Monoisotopic Mass: 282.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.3Ų

Additional information on 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride

Recent Advances in the Study of 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl Fluoride (CAS: 2172461-84-4)

The compound 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride (CAS: 2172461-84-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a covalent inhibitor and its role in targeted protein degradation. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride, which enable it to act as a selective and irreversible inhibitor of serine hydrolases and other nucleophilic enzymes. The sulfonyl fluoride moiety is particularly noteworthy, as it forms covalent bonds with active-site residues, making it a valuable tool for chemical proteomics and drug discovery. Researchers have employed advanced techniques such as X-ray crystallography and mass spectrometry to elucidate its binding modes and selectivity profiles.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy in inhibiting specific enzymes involved in inflammatory pathways. The study revealed that 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride exhibits nanomolar potency against its target enzymes, with minimal off-target effects. This selectivity is attributed to the steric and electronic properties of the 3,5-dimethylphenyl group, which enhances binding affinity and specificity.

Another area of active research involves the application of this compound in proteolysis-targeting chimeras (PROTACs). By conjugating 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride to E3 ligase ligands, researchers have developed novel bifunctional molecules capable of inducing targeted protein degradation. Preliminary results suggest that these PROTACs exhibit promising activity in cancer cell lines, paving the way for further preclinical evaluation.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride-based therapeutics. Recent efforts have focused on improving solubility and metabolic stability through structural modifications. Computational modeling and high-throughput screening have been instrumental in identifying derivatives with enhanced drug-like properties.

In conclusion, 1-(3,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-ylmethanesulfonyl fluoride represents a versatile scaffold with broad applications in chemical biology and drug discovery. Ongoing research is expected to further elucidate its potential in treating diseases such as cancer, inflammation, and neurodegenerative disorders. Future studies should prioritize the translation of these findings into clinically viable therapies.